N-(1-methyl-2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)-2-furamide

• IUPAC Name: N-[1-oxo-1-[3-(trifluoromethyl)anilino]propan-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C15H13F3N2O3/c1-9(19-14(22)12-6-3-7-23-12)13(21)20-11-5-2-4-10(8-11)15(16,17)18/h2-9H,1H3,(H,19,22)(H,20,21)
• InChI Key: JWTUMKJRNOMMDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC(=C1)C(F)(F)F)NC(=O)C2=CC=CO2
• Molecular Formula: C15H13F3N2O3
• Molecular Weight: 326.27 g/mol

Description

N-(1-methyl-2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)-2-furamide (hereafter referred to as NMTF) is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to possess unique biochemical and physiological properties that make it a valuable tool for investigating various biological processes.

Scientific Research Applications

NMTF has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves its use as a tool for investigating the role of specific proteins in various biological processes. For example, NMTF has been used to study the function of the protein Mdm2, which is involved in the regulation of the tumor suppressor protein p53. NMTF has also been used to study the function of the protein Hsp90, which is involved in the regulation of various signaling pathways in cells.

Mechanism of Action

The mechanism of action of NMTF is not fully understood, but it is believed to involve the inhibition of specific proteins involved in various biological processes. For example, NMTF has been shown to inhibit the activity of the protein Mdm2, which leads to an increase in the levels of the tumor suppressor protein p53. NMTF has also been shown to inhibit the activity of the protein Hsp90, which leads to the degradation of various signaling proteins in cells.
Biochemical and Physiological Effects:
NMTF has been found to possess unique biochemical and physiological properties that make it a valuable tool for investigating various biological processes. For example, NMTF has been shown to induce apoptosis (programmed cell death) in cancer cells, which makes it a potential anti-cancer agent. NMTF has also been shown to inhibit the growth of various cancer cell lines in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NMTF in lab experiments is its specificity for certain proteins involved in various biological processes. This makes it a valuable tool for investigating the function of these proteins in cells. However, one of the limitations of using NMTF is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving NMTF. One area of research involves the development of more efficient synthesis methods for this compound. Another area of research involves the identification of additional proteins that are targeted by NMTF. Finally, there is a need for further studies to investigate the potential therapeutic applications of NMTF in the treatment of various diseases, including cancer.